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Compound of Interest

Compound Name: Calcium citrate malate
CAS No.: 159771-97-8
Cat. No.: B15723049
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro dissolution characteristics of
Calcium Citrate Malate (CCM), a water-soluble calcium supplement. This document
summarizes key quantitative data, details experimental protocols for dissolution testing, and
presents visual workflows to aid in the understanding of the dissolution process. The
information is curated for researchers, scientists, and professionals involved in drug
development and formulation.

Quantitative Dissolution Data

The dissolution of Calcium Citrate Malate (CCM) is influenced by its manufacturing process
and the surrounding pH. The following tables summarize quantitative data from various in vitro
studies.

Table 1: Dissolution Rate of Different Calcium Citrate Malate Compositions
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CCM Composition

Characteristics Dissolution Rate Time to Dissolution
Pore Area: 73.5 m2/g, pH: 6.8 ~98% 60 seconds

Pore Area: 67.7 m3/g, pH: 6.5 ~97% 90 seconds

Pore Area: 58 m2/g, pH: 6.5 ~98.6% 90 seconds

General Specification >95% <120 seconds

Source: Data compiled from a study on CCM compositions.[1]

Table 2: Dissolution of a Commercial Calcium Citrate Malate Product in Simulated Gastric
Fluid (0.01 N HCI)

Time Point % Calcium Dissolved

60 minutes 105.04 + 10.77%*

Dissolution Efficiency: 70.44% *Values exceeding 100% may be attributed to assay variability
or interactions with excipients.

Source: Adapted from a study on commercial calcium supplements.[2]

Table 3: Comparative Solubility of Various Calcium Salts in Simulated Gastrointestinal
Conditions
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. Total Soluble Calcium at Total Soluble Calcium at
Calcium Salt . .
pH 2.0 (Gastric) pH 7.0 (Intestinal)
) ) ) Significantly high soluble
Calcium Citrate Malate High
complex
i . ) Significantly high soluble
Calcium Citrate High
complex
Calcium Lactate High Moderate
Calcium Gluconate High Moderate
Calcium Carbonate High Low
Calcium Phosphate High Extensive Precipitation

Source: Adapted from a study evaluating the in vitro solubility of six calcium salts.[3][4][5]

Experimental Protocols

Detailed methodologies are crucial for reproducible in vitro dissolution studies. The following
protocols are based on established pharmacopeial methods and published research.

Dissolution Testing of Calcium Citrate Malate Tablets

This protocol is adapted from a study on the dissolution of commercial calcium supplements
and aligns with USP guidelines.[2]

Objective: To determine the in vitro dissolution rate of calcium from Calcium Citrate Malate
tablets in a simulated gastric environment.

Apparatus:
o USP Apparatus 2 (Paddle Method)
o Dissolution Test Assembly (e.g., Agilent 708-DS)

o Water bath with heater and circulator
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e Cannula filters (45 pum)

e Syringes

e Volumetric flasks and pipettes
Reagents:

e Dissolution Medium: 0.01 N Hydrochloric Acid (HCI). To prepare, dilute 8.3 mL of
concentrated HCI to 10 L with deionized water.

e Calcium standard for analytical calibration.
Procedure:

o Preparation of Dissolution Medium: Prepare a sufficient volume of 0.01 N HCI. De-aerate the
medium prior to use.

e Apparatus Setup:
o Set the water bath to maintain a temperature of 37 £ 0.5 °C within the dissolution vessels.
o Place 750 mL of the dissolution medium into each vessel.
o Set the paddle speed to 75 rpm.

o Sample Introduction: Place one Calcium Citrate Malate tablet into each dissolution vessel.
Start the apparatus immediately.

e Sampling:
o Withdraw 5 mL aliquots at 5, 10, 15, 20, 30, 45, and 60 minutes.
o Filter each sample immediately through a 45-um cannula filter.
o No medium replacement is necessary for this procedure.

o Sample Analysis: Quantify the amount of dissolved calcium in each filtered aliquot using a
validated analytical method such as Atomic Absorption Spectrometry or Complexometric
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Titration (see section 2.2).

o Calculations: Calculate the percentage of the labeled amount of calcium dissolved at each
time point.

Analytical Methods for Calcium Quantification

This method is suitable for the accurate determination of calcium concentration in dissolution
samples.[2]

Instrumentation:
o Atomic Absorption Spectrometer with a calcium hollow-cathode lamp.

Instrumental Parameters:

Wavelength: 422 nm

Slit width: 1.0 nm

Lamp current: 40 mA

Flame: Acetylene-air

Acetylene pressure: 1.5 bar

Compressed air pressure: 3 bar
Procedure:

» Standard Preparation: Prepare a stock solution of 1000 pg/mL of calcium. From this, prepare
a series of working standards by diluting with the dissolution medium to concentrations
ranging from 25 to 200 pug/mL.

o Sample Preparation: Dilute the filtered dissolution samples with the dissolution medium to
fall within the concentration range of the standard curve (dilutions of 4 to 30 times may be
necessary).
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o Measurement: Aspirate the standards and samples into the AAS and record the absorbance
readings.

e Quantification: Construct a calibration curve from the standard solutions and determine the
calcium concentration in the samples.

This is a classic and reliable method for calcium quantification based on USP monographs.[6]

Reagents:

0.05 M Edetate Disodium (EDTA) VS

3 N Hydrochloric Acid

1 N Sodium Hydroxide

Hydroxy naphthol blue indicator
Procedure:

o Sample Preparation: Transfer a precisely weighed amount of the Calcium Citrate Malate
sample (approximately 350 mg) into a 250-mL beaker.

e Dissolution: Add 10 mL of water and 3 mL of 3 N HCI and swirl to dissolve. Add 90 mL of
water and a magnetic stir bar.

o Titration:

[e]

While stirring, add 30 mL of 0.05 M EDTA from a burette.

o

Add 25 mL of 1 N Sodium Hydroxide.

[¢]

Add approximately 150 mg of hydroxy naphthol blue indicator.

[¢]

Continue the titration with 0.05 M EDTA until a distinct blue endpoint is reached.

e Blank Determination: Perform a blank titration using the same procedure without the sample.
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e Calculation: Calculate the percentage of calcium in the sample using the following formula:
% Calcium = {[(V_sample - V_blank) x M_EDTA x F] / W_sample} x 100 Where:

o V_sample = Volume of EDTA consumed by the sample (mL)

(¢]

V_blank = Volume of EDTA consumed by the blank (mL)

[¢]

M_EDTA = Molarity of the EDTA solution (mmol/mL)

[¢]

F = Equivalency factor for calcium (40.08 mg/mmol)

[e]

W_sample = Weight of the sample (mg)

Visualizations of Experimental Workflows and
Logical Relationships

The following diagrams, created using Graphviz, illustrate key processes in the in vitro
dissolution studies of Calcium Citrate Malate.
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Caption: Workflow for In Vitro Dissolution Testing of Calcium Citrate Malate.
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Caption: Key Factors Influencing the In Vitro Dissolution of Calcium Citrate Malate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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